Cas no 2034313-94-3 (2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(2,2,2-trifluoroethyl)propanamide)

2-(3-Cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(2,2,2-trifluoroethyl)propanamide is a specialized pyridazine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure incorporates a cyclopropyl group and a trifluoroethylamide moiety, which may enhance metabolic stability and binding affinity in biological systems. The compound’s dihydropyridazinone core offers a versatile scaffold for further functionalization, making it valuable for the development of enzyme inhibitors or receptor modulators. The presence of the trifluoroethyl group may contribute to improved lipophilicity and pharmacokinetic properties. This compound is suitable for exploratory studies in drug discovery, particularly in targeting diseases where pyridazine-based analogs have shown promise.

2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(2,2,2-trifluoroethyl)propanamide structure

2034313-94-3 structure

Product Name:2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(2,2,2-trifluoroethyl)propanamide

CAS No:2034313-94-3

MF:C₁₂H₁₄F₃N₃O₂

MW:289.25367307663

CID:5334148

Update Time:2025-10-24

2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(2,2,2-trifluoroethyl)propanamide Chemical and Physical Properties

Names and Identifiers

- 1(6H)-Pyridazineacetamide, 3-cyclopropyl-α-methyl-6-oxo-N-(2,2,2-trifluoroethyl)-
- 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(2,2,2-trifluoroethyl)propanamide
- 2-(3-cyclopropyl-6-oxopyridazin-1-yl)-N-(2,2,2-trifluoroethyl)propanamide
- 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(2,2,2-trifluoroethyl)propanamide
- Inchi： 1S/C12H14F3N3O2/c1-7(11(20)16-6-12(13,14)15)18-10(19)5-4-9(17-18)8-2-3-8/h4-5,7-8H,2-3,6H2,1H3,(H,16,20)
- InChI Key： HSYJVUVAIKFFIS-UHFFFAOYSA-N
- SMILES： FC(CNC(C(C)N1C(C=CC(C2CC2)=N1)=O)=O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 481
XLogP3: 1.1
Topological Polar Surface Area: 61.8

2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(2,2,2-trifluoroethyl)propanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6564-3636-2μmol	2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(2,2,2-trifluoroethyl)propanamide	2034313-94-3		2μmol	$57.0	2023-09-08
Life Chemicals	F6564-3636-5μmol	2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(2,2,2-trifluoroethyl)propanamide	2034313-94-3		5μmol	$63.0	2023-09-08
Life Chemicals	F6564-3636-10μmol	2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(2,2,2-trifluoroethyl)propanamide	2034313-94-3		10μmol	$69.0	2023-09-08
Life Chemicals	F6564-3636-20μmol	2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(2,2,2-trifluoroethyl)propanamide	2034313-94-3	90%+	20μl	$79.0	2023-04-23
Life Chemicals	F6564-3636-1mg	2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(2,2,2-trifluoroethyl)propanamide	2034313-94-3		1mg	$54.0	2023-09-08
Life Chemicals	F6564-3636-2mg	2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(2,2,2-trifluoroethyl)propanamide	2034313-94-3		2mg	$59.0	2023-09-08
Life Chemicals	F6564-3636-3mg	2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(2,2,2-trifluoroethyl)propanamide	2034313-94-3		3mg	$63.0	2023-09-08
Life Chemicals	F6564-3636-4mg	2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(2,2,2-trifluoroethyl)propanamide	2034313-94-3		4mg	$66.0	2023-09-08
Life Chemicals	F6564-3636-5mg	2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(2,2,2-trifluoroethyl)propanamide	2034313-94-3		5mg	$69.0	2023-09-08
Life Chemicals	F6564-3636-10mg	2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(2,2,2-trifluoroethyl)propanamide	2034313-94-3		10mg	$79.0	2023-09-08

2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(2,2,2-trifluoroethyl)propanamide Related Literature

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Additional information on 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(2,2,2-trifluoroethyl)propanamide

Comprehensive Analysis of 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(2,2,2-trifluoroethyl)propanamide (CAS No. 2034313-94-3): Properties, Applications, and Research Insights

In the rapidly evolving field of pharmaceutical and agrochemical research, 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(2,2,2-trifluoroethyl)propanamide (CAS 2034313-94-3) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by a pyridazinone core and a trifluoroethyl side chain, exemplifies the intersection of medicinal chemistry and material science. Researchers are increasingly exploring its role in enzyme inhibition, bioactive molecule design, and small-molecule therapeutics, aligning with trends in personalized medicine and targeted drug delivery.

The molecular structure of CAS 2034313-94-3 incorporates a cyclopropyl group, which enhances metabolic stability, and a propanamide linker that improves solubility—a critical factor in drug formulation. Recent studies highlight its relevance in addressing oxidative stress-related pathways, a hot topic in neurodegenerative and cardiovascular research. Notably, its trifluoroethyl moiety has been linked to improved binding affinity in receptor modulation, making it a candidate for optimizing pharmacokinetic profiles in preclinical trials.

From an industrial perspective, 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(2,2,2-trifluoroethyl)propanamide is also investigated for its potential in crop protection formulations. The agrochemical sector values its hypothesized action against plant pathogens, coinciding with the global demand for sustainable pest control solutions. Patent filings suggest its utility in synergistic formulations with other bioactive agents, addressing resistance management—a key concern in modern agriculture.

Synthetic routes to CAS 2034313-94-3 often involve multi-step heterocyclic condensation, with emphasis on yield optimization and green chemistry principles. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for purity validation, reflecting the compound's role in high-precision applications. Environmental fate studies further explore its biodegradation profile, responding to regulatory demands for eco-friendly chemical design.

As the scientific community prioritizes AI-driven drug discovery, 2034313-94-3 serves as a case study for computational structure-activity relationship (SAR) modeling. Its modular structure allows for derivatization, meeting the need for fragment-based drug design—a frequently searched topic in pharmaceutical databases. Collaborative efforts between academia and industry continue to uncover novel applications, positioning this compound at the forefront of next-generation therapeutic development.